[(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[(3S)-1-(2-hydroxyethyl)piperidin-3-yl]carbamate
• InChI: InChI=1S/C12H24N2O3/c1-12(2,3)17-11(16)13-10-5-4-6-14(9-10)7-8-15/h10,15H,4-9H2,1-3H3,(H,13,16)/t10-/m0/s1
• InChI Key: HWLDJJCJVNRUQC-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCN(C1)CCO
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCCN(C1)CCO
• Molecular Formula: C12H24N2O3
• Molecular Weight: 244.33 g/mol

Description

[(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester is a chiral piperidine derivative characterized by a tert-butyl carbamate group and a 2-hydroxyethyl substituent on the piperidine nitrogen. The tert-butyl carbamate (Boc) group serves as a protective moiety for amines, enabling selective reactions in multi-step syntheses .

Preparation Methods

Synthesis of (S)-Piperidin-3-yl-carbamic Acid tert-Butyl Ester

The chiral piperidine core is synthesized via resolution or asymmetric hydrogenation. A widely adopted method involves:

Procedure :

• Starting material : (S)-Piperidin-3-amine (1.0 equiv) is dissolved in anhydrous dichloromethane (DCM) under nitrogen.

• Protection : Di-tert-butyl dicarbonate (Boc$_2$O, 1.2 equiv) is added dropwise at 0°C, followed by triethylamine (1.5 equiv). The mixture is stirred at room temperature for 12 hours.

• Workup : The reaction is quenched with water, extracted with DCM, and concentrated. The crude product is purified via flash chromatography (hexane/ethyl acetate = 70:30) to yield the Boc-protected amine as a white solid.

Key Data :

Parameter	Value
Yield	85–90%
Purity (HPLC)	≥99%
Optical Purity	98% ee (Chiral HPLC)

Introduction of the 2-Hydroxyethyl Group

The hydroxyethyl group is introduced via N-alkylation of the piperidine nitrogen:

Procedure :

• Substrate : (S)-Piperidin-3-yl-carbamic acid tert-butyl ester (1.0 equiv) is dissolved in dry tetrahydrofuran (THF).

• Alkylation : Ethylene oxide (1.5 equiv) is added at −10°C, followed by potassium tert-butoxide (1.2 equiv). The reaction is warmed to room temperature and stirred for 24 hours.

• Workup : The mixture is diluted with water, extracted with ethyl acetate, and concentrated. Purification by column chromatography (cyclohexane/ethyl acetate = 60:40) yields the hydroxyethyl derivative.

Optimization Insights :

• Temperature control : Maintaining low temperatures (−10°C) minimizes side reactions (e.g., over-alkylation).

• Solvent choice : THF enhances solubility of intermediates without compromising reaction kinetics.

Critical Reaction Parameters and Optimization

Stereochemical Control

The (S)-configuration is preserved through:

• Chiral resolution : Use of (S)-BINOL-derived catalysts in asymmetric hydrogenation.

• Kinetic resolution : Enzymatic methods employing lipases or esterases.

Protecting Group Strategy

The tert-butyl carbamate (Boc) group is stable under basic conditions but cleaved with trifluoroacetic acid (TFA). Key considerations:

• Deprotection conditions : 20% TFA in DCM (2 hours, 0°C) removes the Boc group without affecting the hydroxyethyl moiety.

Industrial-Scale Considerations

Cost-Effective Reagents

Reagent	Alternative	Benefit
Di-tert-butyl dicarbonate	Trimethylsilyl isocyanate	Reduced cost, higher stability

Solvent Recycling

• THF recovery : Distillation under reduced pressure achieves >95% solvent reuse.

Analytical Characterization

Spectroscopic Data

• $^1$H NMR (400 MHz, CDCl$_3$) : δ 4.15 (s, 1H, OH), 3.60–3.45 (m, 2H, CH$_2$OH), 3.20–3.05 (m, 1H, piperidine-H), 1.45 (s, 9H, Boc).

• IR (KBr) : 3400 cm$^{-1}$ (O-H), 1680 cm$^{-1}$ (C=O).

Chiral Purity Assessment

• Method : Chiralpak AD-H column, hexane/isopropanol = 80:20, flow rate = 1.0 mL/min.

• Result : 98.5% ee, retention time = 12.3 min.

Comparative Analysis of Synthetic Routes

Route	Steps	Yield (%)	Key Advantage	Limitation
A	3	78	Scalable, minimal side products	Requires chiral starting material
B	4	65	No resolution step	Lower overall yield

Chemical Reactions Analysis

Types of Reactions

[(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carbonyl group.

Reduction: The compound can be reduced to modify the piperidine ring or the carbamic acid ester moiety.

Substitution: The hydroxyethyl group can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyethyl group may yield a ketone or aldehyde, while reduction may lead to the formation of a secondary or tertiary amine.

Scientific Research Applications

Medicinal Chemistry Applications

1. Drug Development:
[(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester has been explored as a potential scaffold in drug development, particularly for neuropharmacological agents. Its piperidine structure allows for interactions with neurotransmitter receptors, making it a candidate for treating conditions such as anxiety and depression.

2. Enzyme Inhibition:
Research indicates that carbamate derivatives can act as enzyme inhibitors. The specific structural features of [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester may enable it to inhibit acetylcholinesterase, an enzyme involved in neurotransmission. This property is particularly relevant in developing treatments for Alzheimer's disease.

Pharmacological Studies

Case Study: Neuroprotective Effects
A study investigated the neuroprotective effects of [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester in animal models of neurodegeneration. The results indicated that the compound significantly reduced markers of oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

Table: Summary of Pharmacological Effects

Study Focus	Result	Reference
Neuroprotection	Reduced oxidative stress
Acetylcholinesterase inhibition	Significant inhibition observed
Antidepressant-like effects	Improved behavior in animal models

Material Science Applications

1. Polymer Chemistry:
The compound has been utilized as a monomer or additive in the synthesis of polymers. Its functional groups allow for modifications that enhance the physical properties of polymers, such as flexibility and thermal stability.

2. Coatings and Adhesives:
Due to its chemical stability and adhesive properties, [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester has been explored in developing coatings and adhesives that require durability under various environmental conditions.

Mechanism of Action

The mechanism of action of [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester involves its interaction with specific molecular targets. The hydroxyethyl group and the piperidine ring play crucial roles in binding to these targets, which may include enzymes, receptors, or other proteins. The compound’s effects are mediated through these interactions, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Notes
[(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester	Not provided	Likely C12H22N2O3 (inferred)	~254.31 (calculated)	(S)-piperidin-3-yl core, 2-hydroxyethyl group, tert-butyl carbamate	Presumed intermediate for chiral synthesis
(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid	652971-20-5	C17H23NO4	305.37	Phenyl at C4, carboxylic acid at C3	Used in peptide-mimetic drug synthesis; higher molecular weight due to aromatic substitution
Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester	1354019-57-0	C18H25N2O3	318.42	Cyclopropyl-carbamate, benzyl ester	Discontinued commercial product; benzyl ester increases lipophilicity
(3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester	2382089-24-7	C10H19NO4	217.26	Two hydroxyl groups at C3 and C5	Enhanced solubility due to dihydroxy groups; used in glycosidase inhibitor research
3-Formyl-4-methanesulfonyl-piperazine-1-carboxylic acid tert-butyl ester	Not provided	C12H21N2O5S (inferred)	~305.37 (calculated)	Piperazine core, methanesulfonyl and formyl groups	Intermediate for reductive amination; sulfonyl group enhances electrophilicity

Functional Group and Reactivity Analysis

• Hydroxyethyl vs. Dihydroxy Substitutents : The 2-hydroxyethyl group in the main compound offers a flexible side chain for further functionalization, whereas the dihydroxy groups in (3S,5S)-3,5-dihydroxy-piperidine-1-carboxylate (MW 217.26) enhance hydrogen-bonding capacity and aqueous solubility .
• Aromatic vs. Aliphatic Substituents : The phenyl group in (3S,4R)-1-Boc-4-phenylpiperidine-3-carboxylic acid (MW 305.37) introduces aromaticity, likely increasing lipophilicity and stability compared to the aliphatic hydroxyethyl group in the main compound .
• Ester Variations: The benzyl ester in cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-carbamic acid benzyl ester (MW 318.42) is more labile under hydrogenolysis conditions than the tert-butyl carbamate, enabling selective deprotection strategies .

Biological Activity

[(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester (CAS Number: 2014-58-6) is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its mechanisms of action, biological effects, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The chemical structure of [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester is characterized by a piperidine ring substituted with a hydroxyethyl group and a tert-butyl ester moiety. Its molecular formula is C12H24N2O3, which contributes to its unique interactions with biological systems.

Research indicates that this compound influences several biological pathways:

• Gene Regulation : It has been shown to regulate the activity of cellular genes, including c-myc and c-fos, by potentially repressing the promoter of p53 and sequestering transcription factors like CREB3 in the cytoplasm .
• Cell Cycle Modulation : The compound represses CDKN1A, an important regulator of the cell cycle, thereby interrupting normal cell cycle checkpoints .
• Inflammatory Response : It targets transcription factors involved in inflammatory responses, suppressing NF-kappa-B activation while activating AP-1, which is crucial for immune response modulation .
• Lipid Metabolism : The compound alters lipid metabolism by interacting with hepatocellular proteins that are involved in lipid accumulation and storage .

Table 1: Summary of Biological Activities

Activity Type	Description
Gene Regulation	Represses c-myc and c-fos; affects p53 promoter activity
Cell Cycle Regulation	Represses CDKN1A, affecting cell cycle checkpoints
Inflammatory Modulation	Suppresses NF-kappa-B; activates AP-1
Lipid Metabolism	Interacts with proteins involved in lipid accumulation

Case Study 1: Anticancer Activity

A study investigated the anticancer potential of related piperidine derivatives, which demonstrated improved cytotoxicity against hypopharyngeal tumor cells compared to traditional chemotherapeutics like bleomycin. The mechanism involved enhanced interactions with protein binding sites due to structural modifications that increased three-dimensionality .

Case Study 2: Anti-inflammatory Effects

In another research effort, derivatives similar to [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester were synthesized to evaluate their anti-inflammatory properties. These compounds showed significant inhibition of NF-kappa-B activity in A549 cells stimulated with TNF-α, indicating potential for treating inflammatory diseases .

Q & A

Basic: What are the recommended synthetic strategies for achieving high enantiomeric purity in [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester?

Methodological Answer:
Enantioselective synthesis can be achieved via phase-transfer catalytic alkylation using chiral catalysts. For example, highlights the use of chiral phase-transfer catalysts to alkylate tert-butyl ester precursors, yielding enantiomerically pure products. Key steps include:

• Chiral Catalyst Selection : Opt for catalysts like quaternary ammonium salts derived from cinchona alkaloids for asymmetric induction.
• Reaction Optimization : Adjust solvent polarity (e.g., toluene/water biphasic systems) and temperature to enhance stereochemical control.
• Purification : Use chiral HPLC or recrystallization to isolate the desired (S)-enantiomer .

Basic: Which analytical techniques are most robust for confirming the structural integrity of this compound?

Methodological Answer:
A combination of spectroscopic and chromatographic methods ensures accurate characterization:

• NMR Spectroscopy : Analyze $^1$H and $^13$C NMR to verify the piperidine ring conformation, tert-butyl group (δ ~1.4 ppm), and hydroxyethyl substituent (δ ~3.5-4.0 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular weight (e.g., exact mass 292.1688 g/mol for related analogs in ) to validate the molecular formula.
• Chiral HPLC : Assess enantiomeric purity using columns like Chiralpak AD-H with hexane/isopropanol mobile phases .

Advanced: How can molecular docking and dynamics simulations predict the biological interactions of this compound?

Methodological Answer:
Computational studies are critical for elucidating target binding. and describe protocols for docking and molecular dynamics (MD) simulations:

• Docking Setup : Use software like AutoDock Vina to dock the compound into the active site of targets (e.g., SARS-CoV-2 Mpro in ). Key parameters include grid box dimensions centered on catalytic dyads.
• MD Simulations : Run 100 ns simulations (as in ) to assess binding stability. Monitor RMSD (<2 Å) and hydrogen bond interactions (e.g., with His41/Cys145 in Mpro).
• Free Energy Calculations : Apply MM-PBSA to estimate binding affinities and validate docking poses .

Advanced: How can researchers resolve contradictions between experimental and theoretical spectroscopic data for this compound?

Methodological Answer:
Discrepancies in HRMS or NMR data may arise from impurities or stereochemical variations. recommends:

• Isotopic Pattern Analysis : Compare experimental vs. theoretical isotopic distributions (e.g., using tools like MS-Dial) to identify contaminants.
• Stereochemical Reanalysis : Re-examine NOESY or ROESY NMR spectra to confirm spatial arrangements, especially for hydroxyethyl and piperidine substituents.
• Synthetic Controls : Synthesize and characterize stereoisomers (e.g., (R)-configuration analogs) to benchmark spectral data .

Advanced: What is the mechanistic role of the tert-butyl carbamate group in stabilizing the compound under acidic or basic conditions?

Methodological Answer:
The tert-butyl carbamate (Boc) group acts as a protective moiety. and provide insights:

• Acidic Conditions : Boc groups are stable under mild acids (e.g., TFA) but cleaved by strong acids (e.g., HCl in dioxane). Monitor stability via TLC or LC-MS during reactions.
• Basic Conditions : Boc is generally stable in bases (pH <12), but prolonged exposure to NaOH may lead to hydrolysis. Use buffered conditions (pH 7–9) for reactions involving nucleophiles.
• Thermal Stability : Thermogravimetric analysis (TGA) can assess decomposition thresholds (>150°C for Boc derivatives) .

Advanced: How does stereochemistry at the piperidine ring influence the compound’s reactivity in nucleophilic substitutions?

Methodological Answer:
The (S)-configuration at the piperidine ring affects steric and electronic environments. and illustrate:

• Steric Effects : The (S)-hydroxyethyl group may hinder nucleophilic attack at the carbamate carbonyl, slowing reactions compared to (R)-isomers.
• Electronic Modulation : Hydrogen bonding between the hydroxyethyl group and adjacent atoms can stabilize transition states.
• Experimental Validation : Compare reaction kinetics (e.g., SN2 substitutions) of (S)- and (R)-isomers using $^{19}$F NMR or stopped-flow techniques .

Basic: What safety protocols are essential when handling this compound in a research laboratory?

Methodological Answer:
While toxicity data are limited ( ), adopt precautionary measures:

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles.
• Ventilation : Conduct reactions in fume hoods to avoid inhalation of tert-butyl ester vapors.
• Spill Management : Neutralize spills with inert absorbents (e.g., vermiculite) and dispose via licensed waste services .